2-(1,3-Benzothiazol-2-YL)-3-(2H-chromen-3-YL)acrylonitrile

• IUPAC Name: (Z)-2-(1,3-benzothiazol-2-yl)-3-(2H-chromen-3-yl)prop-2-enenitrile
• InChI: InChI=1S/C19H12N2OS/c20-11-15(19-21-16-6-2-4-8-18(16)23-19)10-13-9-14-5-1-3-7-17(14)22-12-13/h1-10H,12H2/b15-10-
• InChI Key: NISPOKIPCWIZIX-GDNBJRDFSA-N
• Canonical SMILES: C1C(=CC2=CC=CC=C2O1)C=C(C#N)C3=NC4=CC=CC=C4S3
• Isomeric SMILES: C1C(=CC2=CC=CC=C2O1)/C=C(/C#N)\C3=NC4=CC=CC=C4S3
• Molecular Formula: C19H12N2OS
• Molecular Weight: 316.4 g/mol
• CAS RN: 769142-97-4

Description

2-(1,3-Benzothiazol-2-YL)-3-(2H-chromen-3-YL)acrylonitrile, also known as BCA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BCA is a heterocyclic compound that consists of a benzothiazole ring and a chromene ring, which are connected through an acrylonitrile group.

Scientific Research Applications

Anti-inflammatory Potential

Research on novel benzothiazole clubbed chromene derivatives, including structures resembling 2-(1,3-Benzothiazol-2-YL)-3-(2H-chromen-3-YL)acrylonitrile, has shown significant anti-inflammatory activity. These compounds were synthesized through a multistep process and tested for their in-vivo anti-inflammatory potential, indicating potential as templates for new anti-inflammatory drug development (Gandhi et al., 2018).

Antiproliferative and Apoptosis-Inducing Activities

Benzothiazoles, including derivatives of 2-(1,3-Benzothiazol-2-YL)-3-(2H-chromen-3-YL)acrylonitrile, have shown broad-spectrum biological activity. A study on a new synthetic derivative highlighted its antiproliferative and apoptosis-inducing activities towards human leukemia cells, involving ROS-mitochondrial mediated death signaling and activation of p38 MAPK, suggesting its potential in cancer therapy (Repický et al., 2009).

Photophysical Properties and Aggregation-Induced Emission

Novel coumarin thiazole hybrid dyes, related to the chemical structure of interest, have been synthesized and studied for their photophysical properties. These studies include aggregation-induced emission enhancements and twisted intramolecular charge transfer phenomena, with potential applications in dye-sensitized solar cells and fluorescent probes (Shreykar et al., 2017).